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Compound of Interest

Compound Name: 5-Bromo-6-fluoroindoline

Cat. No.: B2765341

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-6-fluoroindoline is a halogenated indoline derivative that serves as a key building
block in synthetic organic chemistry and medicinal chemistry. Its strategic placement of
bromine and fluorine atoms on the indoline scaffold offers medicinal chemists a versatile
platform for introducing further molecular complexity and fine-tuning the physicochemical and
pharmacological properties of target molecules. This technical guide provides a comprehensive
overview of the available data on 5-Bromo-6-fluoroindoline, focusing on its chemical
properties, potential applications in drug discovery, and essential safety considerations.

Physicochemical Properties

The fundamental properties of 5-Bromo-6-fluoroindoline are summarized in the table below.
These identifiers are crucial for sourcing, registration, and experimental documentation.
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Property Value Source(s)
CAS Number 1368323-85-6 [1]
Molecular Formula CsH7BrFN [1]
Molecular Weight 216.05 g/mol [1]
Appearance (Expected to be a solid) N/A

. 2-8°C, under inert atmosphere,
Storage Conditions . [1]
protected from light

Synthesis and Reactivity

While a specific, peer-reviewed synthesis protocol for 5-Bromo-6-fluoroindoline is not readily
available in the public domain, its structure suggests logical synthetic pathways. The synthesis
would likely involve either the direct halogenation of a pre-formed fluoroindoline core or a multi-
step approach starting from a substituted benzene derivative, followed by the construction of
the heterocyclic ring.

The chemical reactivity of 5-Bromo-6-fluoroindoline is largely dictated by its functional
groups:

o Aromatic Bromine: The bromine atom at the 5-position is a versatile handle for a variety of
cross-coupling reactions, such as Suzuki, Stille, Heck, and Sonogashira couplings. This
allows for the introduction of a wide range of substituents, including alkyl, aryl, and alkynyl
groups, enabling the exploration of structure-activity relationships (SAR).

 Indoline Nitrogen: The secondary amine of the indoline ring can be functionalized through N-
alkylation, N-acylation, or N-arylation reactions. This position is often modified to modulate a
compound's pharmacokinetic properties or to introduce moieties that can interact with
specific biological targets.

e Aromatic Ring: The electron-rich aromatic ring can undergo electrophilic aromatic
substitution, although the positions of substitution will be directed by the existing bromine,
fluorine, and amino groups.
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The logical flow for utilizing this building block in a drug discovery program is outlined in the
diagram below.
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Caption: Synthetic utility of 5-Bromo-6-fluoroindoline in a drug discovery workflow.

Applications in Drug Discovery and Medicinal
Chemistry

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b2765341?utm_src=pdf-body-img
https://www.benchchem.com/product/b2765341?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2765341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

5-Bromo-6-fluoroindoline is primarily utilized as an intermediate in the synthesis of more
complex molecules for biological evaluation.[2] The indoline scaffold is a "privileged structure”
in medicinal chemistry, appearing in numerous natural products and approved drugs. The
incorporation of bromine and fluorine offers several advantages:

Fluorine: The presence of a fluorine atom can significantly impact a molecule's metabolic
stability, membrane permeability, and binding affinity to target proteins by altering its
electronic properties and ability to form hydrogen bonds.

Bromine: As mentioned, the bromine atom serves as a crucial attachment point for further
chemical modifications, making it invaluable for generating libraries of analogues for SAR
studies.

While specific drug candidates derived from 5-Bromo-6-fluoroindoline are not publicly
disclosed, this building block is relevant to research areas targeting:

Oncology: Many kinase inhibitors and other anti-cancer agents feature indole or indoline

cores.

Neurological Disorders: The structural similarity of the indoline nucleus to neurotransmitters
like serotonin has made it a popular scaffold for developing agents that target receptors and
enzymes in the central nervous system.[2]

Safety and Handling

A specific Material Safety Data Sheet (MSDS) for 5-Bromo-6-fluoroindoline is not publicly
available. However, based on the known hazards of similar halogenated aromatic amines, the
following precautions are recommended:

» Personal Protective Equipment (PPE): Wear appropriate protective clothing, including
chemical-resistant gloves, safety goggles with side shields, and a lab coat.

» Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of dust or vapors. Avoid contact with skin and eyes.

» Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.
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The general workflow for safe handling of this and similar chemical reagents is depicted below.
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Caption: Recommended safety workflow for handling 5-Bromo-6-fluoroindoline.

Conclusion

5-Bromo-6-fluoroindoline is a valuable chemical building block for researchers engaged in
the synthesis of novel organic compounds, particularly in the field of drug discovery. Its dual
halogenation provides a strategic advantage for creating diverse molecular libraries. While
detailed public data on its synthesis and specific applications are limited, its structural motifs
and the general utility of the indoline class suggest its potential in the development of new
therapeutics. Researchers should handle this compound with the appropriate safety
precautions as guided by the known properties of related chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2765341?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2765341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

